Cas no 43088-42-2 (Ethyl 2-amino-4-methylthiophene-3-carboxylate)

• Product Name: Ethyl 2-amino-4-methylthiophene-3-carboxylate
• CAS No: 43088-42-2
• Molecular Formula: C₈H₁₁NO₂S
• Molecular Weight: 185.24344
• MDL: MFCD00051669
• CID: 89528
• PubChem ID: 521132

Ethyl 2-amino-4-methylthiophene-3-carboxylate Properties

Names and Identifiers

• Ethyl 2-amino-4-methylthiophene-3-carboxylate
• 2-Amino-4-methylthiophene-3-carboxylic acid ethyl ester
• 2-Amino-3-ethoxycarbonyl-4-methylthiophene
• E1103
• CS-W008036
• 3-Thiophenecarboxylic acid, 2-amino-4-methyl-, ethyl ester
• AKOS000100024
• MFCD00051669
• ethyl 2-amino4-methylthiophene-3-carboxylate
• DTXSID00334559
• 2-Amino-3-(ethoxycarbonyl)-4-methylthiophene
• FT-0625927
• Ethyl 2-amino-4-methyl-thiophene-3-carboxylate
• EN300-20006
• Ethyl 2-amino-4-methyl-3-thiophenecarboxylate #
• 3-Thiophenecarboxylicacid,2-amino-4-methyl-,ethyl ester
• AM803901
• SCHEMBL162443
• 43088-42-2
• Maybridge1_003755
• SB10588
• Benzo[c]cinnolineN-oxide
• FS-1651
• Ethyl 2-amino-4-methyl-3-thiophenecarboxylate
• 2-amino-4-methyl-3-ethoxycarbonyl-thiophene
• ETHYL 2-AMINO-4-METHYLTHIOPHENE 3-CARBOXYLATE
• HMS552C15
• SY020317
• Z104476356
• BB 0217138
• AC-28067
• 2-amino-4-methyl-thiophene-3-carboxylic acid ethyl ester
• GK 00116
• ethyl2-amino-4-methylthiophene-3-carboxylate
• ALBB-012629
• DTXCID10285649
• STK498211
• BBL000482
• DB-051025

• MDL： MFCD00051669
• InChIKey： ILYCZKOBLRJJSW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11NO2S/c1-3-11-8(10)6-5(2)4-12-7(6)9/h4H,3,9H2,1-2H3
• SMILES： CCOC(=O)C1=C(N)SC=C1C
• BRN： 1366073

Computed Properties

• Exact Mass: 185.05100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 185.051049
• Heavy Atom Count: 12
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 80.6

Experimental Properties

• LogP: 2.39660
• PSA: 80.56000
• Refractive Index: 1.573
• Boiling Point: 279 ºC
• Melting Point: 79.0 to 83.0 deg-C
• Flash Point: 123 ºC
• Color/Form: powder
• Solubility: Not determined
• Density: 1.219

Ethyl 2-amino-4-methylthiophene-3-carboxylate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Signal Word：Warning
• HazardClass：IRRITANT

Ethyl 2-amino-4-methylthiophene-3-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%